Cas no 2229420-17-9 (3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine)

• Product Name: 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine
• CAS No: 2229420-17-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6568907
• PubChem ID: 165673795
• Update Time: 2025-07-02

3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine
• 2229420-17-9
• EN300-1739878
• 3-[(1-benzofuran-5-yl)methyl]-3-methoxyazetidine

• Inchi： 1S/C13H15NO2/c1-15-13(8-14-9-13)7-10-2-3-12-11(6-10)4-5-16-12/h2-6,14H,7-9H2,1H3
• InChI Key： YVGWVVTWIHAMJM-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC3=C(C=CO3)C=2)CNC1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine

Professional Introduction to Compound with CAS No. 2229420-17-9 and Product Name: 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine

The compound identified by the CAS number 2229420-17-9 and the product name 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both benzofuran and azetidine moieties in its structure suggests a rich chemical space for biological activity, making it a valuable scaffold for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating benzofuran derivatives. These compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine structure combines the favorable pharmacophoric features of benzofuran with the structural rigidity provided by the azetidine ring, creating a promising candidate for medicinal chemistry investigations.

The significance of this compound is further underscored by its potential role in modulating key biological pathways. For instance, studies have indicated that benzofuran derivatives can interact with various enzymes and receptors, leading to therapeutic effects. The methoxy group in the 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine molecule may enhance its metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the azetidine ring contributes to the compound's overall solubility and binding affinity, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine with greater accuracy. Molecular docking studies have shown that this compound can bind to several targets of interest, including kinases and transcription factors. These interactions are believed to underlie its potential therapeutic effects. Furthermore, the use of high-throughput screening (HTS) techniques has facilitated the identification of novel analogs with enhanced activity and reduced toxicity.

The synthesis of 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine presents an intriguing challenge due to its complex structural features. However, recent methodological improvements in organic synthesis have made it possible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. These advances have not only streamlined the synthesis process but also opened new avenues for structural diversification.

In conclusion, the compound with CAS no. 2229420-17-9, known as 3-(1-benzofuran-5-yl)methyl-3-methoxyazetidine, represents a compelling target for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a crucial role in the development of novel therapeutics that address unmet medical needs.